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Compound of Interest

Compound Name:
3-Fluoro-2-formylbenzeneboronic

acid

Cat. No.: B591661 Get Quote

Introduction

3-Fluoro-2-formylbenzeneboronic acid is a versatile boronic acid derivative with significant

applications in organic synthesis and medicinal chemistry.[1] Its role as a building block in

Suzuki-Miyaura cross-coupling reactions makes it a valuable component in the synthesis of

complex organic molecules.[1] The presence of a fluorine substituent enhances the

compound's reactivity and selectivity, which is particularly advantageous in the development of

pharmaceuticals and agrochemicals.[1] This technical data sheet provides a concise summary

of the key physicochemical properties of 3-Fluoro-2-formylbenzeneboronic acid.

Physicochemical Properties

The quantitative properties of 3-Fluoro-2-formylbenzeneboronic acid are summarized in the

table below. This data is essential for researchers and drug development professionals in

planning synthetic routes, understanding compound stability, and ensuring accurate

stoichiometric calculations.
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Property Value References

Molecular Weight 167.93 g/mol [1][2][3][4]

Molecular Formula C₇H₆BFO₃ [1][2][3][4]

CAS Number 871126-15-7 [1][2][3]

Melting Point 123 - 127 °C [1][3]

Appearance White to off-white powder [1][4]

Purity ≥95% - ≥99.5% (HPLC) [1][3]

Storage Temperature 2-8 °C [1][3]

Structural Information

The structural formula and corresponding identifiers are critical for unambiguous identification

and for use in computational chemistry applications.

Identifier Value References

IUPAC Name
(3-fluoro-2-

formylphenyl)boronic acid
[5]

SMILES OB(O)c1cccc(F)c1C=O [3]

InChI Key
GVHWLCYABLWGIR-

UHFFFAOYSA-N
[3][5]

Applications in Research and Development

3-Fluoro-2-formylbenzeneboronic acid is a key intermediate in several areas of chemical

research:

Pharmaceutical Development: It serves as a crucial building block in the synthesis of various

pharmaceuticals, including targeted cancer therapies.[1]
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Organic Synthesis: The compound is widely used in cross-coupling reactions to create

complex organic molecules for new materials and chemicals.[1]

Bioconjugation: Its properties facilitate the attachment of biomolecules, which can enhance

drug delivery systems.[1]

Sensor Technology: Its ability to interact with specific biomolecules makes it useful in the

design of sensors, such as those for glucose monitoring.[1]

Material Science: The compound is utilized in developing advanced materials like polymers

with enhanced electronic properties.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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